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Compound of Interest

2-Bromo-6-
Compound Name: ) _
(difluoromethoxy)thiophenol

Cat. No.: B1413349

A Cost-Benefit Analysis of 2-Bromo-6-
(difluoromethoxy)thiophenol in Research

For researchers and professionals in drug development, the selection of building blocks is a
critical decision balancing cost, synthetic efficiency, and the desired physicochemical properties
of the final compounds. This guide provides a comparative analysis of 2-Bromo-6-
(difluoromethoxy)thiophenol against its non-fluorinated alternatives, 2-Bromothiophenol and
4-Bromothiophenol, offering insights into its utility in research, particularly in the synthesis of
complex molecules via cross-coupling reactions.

The strategic incorporation of fluorine-containing functional groups is a well-established method
in medicinal chemistry to enhance the metabolic stability, lipophilicity, and binding affinity of
drug candidates. The difluoromethoxy group (-OCFzH) is of particular interest as it can act as a
bioisostere for other functionalities and improve key pharmacokinetic properties. 2-Bromo-6-
(difluoromethoxy)thiophenol emerges as a valuable reagent in this context, providing a
scaffold for introducing this beneficial moiety. However, its adoption in research workflows
necessitates a thorough evaluation of its cost-effectiveness and performance against more
conventional, non-fluorinated analogues.

Cost Landscape: A Significant Premium for
Fluorination
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A primary consideration for any research program is the cost of starting materials. A market
survey of chemical suppliers reveals a substantial price difference between 2-Bromo-6-
(difluoromethoxy)thiophenol and its non-fluorinated counterparts. While the price for 2-
Bromo-6-(difluoromethoxy)thiophenol often requires a direct quote, the cost of a positional
isomer, 3-Bromo-5-(difluoromethoxy)thiophenol, is exceedingly high, suggesting a similar
premium for the target compound. In contrast, 2-Bromothiophenol and 4-Bromothiophenol are
readily available from multiple vendors at a significantly lower cost.

Supplier . . Price per Gram
Compound Quantity Price (USD)
Example (USD)

2-Bromo-6-
(difluoromethoxy) BLD Pharm Inquiry Inquiry -
thiophenol
3-Bromo-5-
(difluoromethoxy)  Howei Pharm 25¢ $3,516.00 $140.64
thiophenol
2-

_ Sigma-Aldrich 10g $115.00 $11.50
Bromothiophenol
Fisher Scientific 25¢g $404.26 $16.17
CP Lab Safety 100g $44.02 $0.44
ChemicalBook 1kg $10.00 - $15.00 $0.01 - $0.015
4- : :

_ Sigma-Aldrich 25¢g $121.00 $4.84
Bromothiophenol
P212121 259 $65.00 $2.60
Matrix Scientific 100g $215.00 $2.15
Chemsavers 2509 $677.00 $2.71

Note: Prices are subject to change and may vary between suppliers. The price for 2-Bromo-6-
(difluoromethoxy)thiophenol is not publicly listed and requires direct inquiry. The price for its
isomer is provided for a rough cost estimation.
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Synthetic Considerations and Performance

The higher cost of 2-Bromo-6-(difluoromethoxy)thiophenol is attributed to a more complex
multi-step synthesis. While a detailed, high-yield protocol for its direct synthesis is not readily
available in public literature, related syntheses suggest a potential pathway.

A plausible synthetic route, inferred from the synthesis of analogous compounds, is illustrated
below.

Starting Material Step 1: Nitration Step 2: Difluoromethylation Step 3: Reduction Step 4: Diazotization & Thiolation
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[https://www.benchchem.com/product/b1413349#cost-benefit-analysis-of-using-2-bromo-6-
difluoromethoxy-thiophenol-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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